Cas no 854159-47-0 (1-(2-bromopyridin-3-yl)piperazine)

1-(2-Bromopyridin-3-yl)piperazine is a versatile heterocyclic compound featuring a brominated pyridine moiety linked to a piperazine ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent at the 2-position of the pyridine ring enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The piperazine group contributes to favorable binding properties, often improving pharmacokinetic profiles in drug candidates. Its stability and well-defined reactivity make it a reliable building block for medicinal chemistry research, especially in the design of kinase inhibitors and CNS-targeting compounds. The compound is typically supplied with high purity to ensure consistent performance in synthetic applications.
1-(2-bromopyridin-3-yl)piperazine structure
854159-47-0 structure
Product Name:1-(2-bromopyridin-3-yl)piperazine
CAS No:854159-47-0
MF:C9H12BrN3
MW:242.11568069458
CID:1119107
PubChem ID:83299179
Update Time:2025-06-07

1-(2-bromopyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-3-pyridinyl)-Piperazine
    • 1-(2-bromopyridin-3-yl)piperazine
    • GS0801
    • EN300-1897323
    • 854159-47-0
    • Inchi： 1S/C9H12BrN3/c10-9-8(2-1-3-12-9)13-6-4-11-5-7-13/h1-3,11H,4-7H2
    • InChI Key： CPXVQDMPRPAOMJ-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC=CN=1)N1CCNCC1

Computed Properties

  • Exact Mass: 241.02146g/mol
  • Monoisotopic Mass: 241.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.2Ų

1-(2-bromopyridin-3-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1897323-0.05g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.05g
 $1152.0 2023-09-18
Enamine
EN300-1897323-0.1g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.1g
 $1207.0 2023-09-18
Enamine
EN300-1897323-0.25g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.25g
 $1262.0 2023-09-18
Enamine
EN300-1897323-0.5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.5g
 $1316.0 2023-09-18
Enamine
EN300-1897323-1.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
1g
 $1371.0 2023-06-01
Enamine
EN300-1897323-2.5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
2.5g
 $2688.0 2023-09-18
Enamine
EN300-1897323-5.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
5g
 $3977.0 2023-06-01
Enamine
EN300-1897323-10.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
10g
 $5897.0 2023-06-01
Enamine
EN300-1897323-1g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
1g
 $1371.0 2023-09-18
Enamine
EN300-1897323-5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
5g
 $3977.0 2023-09-18

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